Cas no 935681-01-9 (4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one)

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one structure
935681-01-9 structure
Product Name:4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one
CAS No:935681-01-9
MF:C9H6BrFO
MW:229.045745372772
MDL:MFCD18208170
CID:3032216
PubChem ID:66646297
Update Time:2024-10-26

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-5-FLUORO-2,3-DIHYDRO-1H-INDEN-1-ONE
    • 1H-Inden-1-one, 4-bromo-5-fluoro-2,3-dihydro-
    • JTVKCVNXTBXSOL-UHFFFAOYSA-N
    • Z2235409309
    • 4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one (ACI)
    • SY205725
    • DB-205895
    • MFCD18208170
    • CS-0101679
    • AKOS030527213
    • AS-65698
    • EN300-225363
    • SCHEMBL296542
    • N11320
    • 4-Bromo-5-fluoroindane-1-one
    • 935681-01-9
    • 4-bromo-5-fluoro-2,3-dihydroinden-1-one
    • Z1269131681
    • 4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one
    • MDL： MFCD18208170
    • Inchi： 1S/C9H6BrFO/c10-9-6-2-4-8(12)5(6)1-3-7(9)11/h1,3H,2,4H2
    • InChI Key： JTVKCVNXTBXSOL-UHFFFAOYSA-N
    • SMILES： O=C1CCC2C1=CC=C(C=2Br)F

Computed Properties

  • Exact Mass: 227.95861g/mol
  • Monoisotopic Mass: 227.95861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.5

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Pricemore >>

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4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Production Method

Production Method 1

700-84-5 700-84-5
935681-01-9 935681-01-9
1443652-81-0 1443652-81-0
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ;  rt; 5 min, rt
1.2 Reagents: Bromine ;  2 h, 70 °C
Reference
Preparation of cyclic urea compounds as TRPV1 antagonists for therapy
, United States, , ,

Production Method 2

700-84-5 700-84-5
935681-01-9 935681-01-9
Reaction Conditions
1.1 Reagents: Aluminum chloride ;  rt; 40 min, rt
1.2 Reagents: Bromine ;  15 min, rt; 2.5 h, 45 - 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  cooled
Reference
Preparation of indazole derivatives as TRPV1 receptor inhibitors
, World Intellectual Property Organization, , ,

Production Method 3

1255209-05-2 1255209-05-2
935681-01-9 935681-01-9
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  0 °C; 3 h, rt
1.2 Reagents: Water ;  0 °C
Reference
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, World Intellectual Property Organization, , ,

Production Method 4

2033-24-1 2033-24-1
891180-59-9 891180-59-9
935681-01-9 935681-01-9
Reaction Conditions
1.1 Reagents: Formic acid ,  Triethylamine ;  2 h, 100 °C; 100 °C → rt
1.2 Solvents: Water ;  cooled
1.3 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water
1.4 Reagents: Oxalyl chloride Solvents: Dimethylformamide ,  Dichloromethane ;  2 h, rt
1.5 Reagents: Aluminum chloride Solvents: Dichloromethane ;  12 h, 50 °C
Reference
Novel aniline derivative, pharmaceutical composition containing same, and use thereof
, World Intellectual Property Organization, , ,

Production Method 5

1255209-05-2 1255209-05-2
935681-01-9 935681-01-9
Reaction Conditions
1.1 rt → 90 °C; 90 °C → 100 °C; 100 °C
1.2 Reagents: Water ;  cooled
Reference
Preparation of piperazine derivatives for use as renal outer medullary potassium channel inhibitors
, World Intellectual Property Organization, , ,

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Raw materials

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Preparation Products

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:935681-01-9)4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one
Order Number:A941495
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:38
Price ($):1291.0/258.0
Email:sales@amadischem.com

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Related Literature

935681-01-9 (4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:935681-01-9)4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one
A941495
Purity:99%/99%
Quantity:5g/1g
Price ($):1291.0/258.0
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